Cas no 2172621-19-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid
• CAS No: 2172621-19-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6597597
• PubChem ID: 165542260
• Update Time: 2025-07-08

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid
• 2172621-19-9
• EN300-1498211
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylbut-2-enamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H30N2O6/c1-2-14-29(24-17-34-15-23(24)26(31)32)25(30)12-7-13-28-27(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,22-24H,2,13-17H2,1H3,(H,28,33)(H,31,32)/b12-7+
• InChI Key： BMQMLDWJCZWMHC-KPKJPENVSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CCC

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid

Comprehensive Analysis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid (CAS No. 2172621-19-9)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid (CAS No. 2172621-19-9) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-enamidooxolane backbone, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its unique properties and applications in bioconjugation, prodrug design, and targeted drug delivery systems.

One of the most intriguing aspects of CAS No. 2172621-19-9 is its role in click chemistry and bioorthogonal reactions, which are currently trending topics in chemical biology. The presence of the Fmoc group allows for selective deprotection under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the growing demand for green chemistry and sustainable synthesis methods, as users increasingly search for eco-friendly alternatives in laboratory practices.

In the context of drug discovery, this compound's oxolane-3-carboxylic acid moiety offers enhanced solubility and bioavailability, addressing common challenges in small-molecule therapeutics. Recent publications highlight its potential in cancer research and neurological disorders, where modified peptides play a critical role. The compound's N-propylbut-2-enamide segment also contributes to its stability against enzymatic degradation, a feature highly sought after in protease-resistant drug design.

From a technical perspective, the synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid involves multi-step protocols requiring precise control over reaction conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality verification, reflecting the compound's high purity standards demanded by GMP-compliant pharmaceutical manufacturing.

The compound's versatility extends to material science applications, particularly in designing smart polymers and biodegradable coatings. Its conjugated double bond system enables participation in Diels-Alder reactions, a popular search keyword among chemists exploring nanotechnology and self-assembling materials. This interdisciplinary appeal makes CAS No. 2172621-19-9 a subject of interest across multiple scientific domains.

As the pharmaceutical industry shifts toward personalized medicine, the demand for specialized building blocks like this compound is expected to rise. Its compatibility with automated synthesis platforms and high-throughput screening workflows positions it as a future-proof solution for combinatorial chemistry applications. Furthermore, its structural features align with emerging trends in AI-driven molecular design, where researchers frequently inquire about computational chemistry tools for optimizing such complex molecules.

Storage and handling recommendations for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidooxolane-3-carboxylic acid typically emphasize protection from moisture and light, with suggested temperatures below -20°C for long-term preservation. These protocols mirror best practices for sensitive organic compounds, a common concern among laboratory technicians searching for proper chemical storage solutions.

In conclusion, CAS No. 2172621-19-9 represents a sophisticated tool for advancing medicinal chemistry and biomaterials engineering. Its structural complexity and functional diversity continue to inspire innovative applications across life sciences, answering the scientific community's need for high-performance chemical intermediates in cutting-edge research.